Cas no 91493-66-2 ( )

• Product Name: &nbsp
• CAS No: 91493-66-2
• MF: C₁₂H₉NO₄S₂
• MW: 295.33416056633
• CID: 996455
• PubChem ID: 1526457
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-[2-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid
• Z44301531
• AKOS000268135
• SCHEMBL18102905
• NSC-409344
• AE-848/07317031
• 91493-66-2
• SCHEMBL12892144
• NSC409344
• {2-[(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetic acid
•  

• Inchi： 1S/C12H9NO4S2/c14-10(15)6-17-8-4-2-1-3-7(8)5-9-11(16)13-12(18)19-9/h1-5H,6H2,(H,14,15)(H,13,16,18)/b9-5-
• InChI Key： NVLJUKAUSGTIHG-UITAMQMPSA-N
• SMILES： S1C(NC(/C/1=C/C1C=CC=CC=1OCC(=O)O)=O)=S

Computed Properties

• Exact Mass: 294.997299
• Monoisotopic Mass: 294.997299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 133
• XLogP3: 2.4

Experimental Properties

• Density: 1.57
• Refractive Index: 1.725
• PSA: 133.02000
• LogP: 1.96760